Cas no 6781-17-5 (2-(2-Ethoxyphenoxy)ethanamine)

2-(2-Ethoxyphenoxy)ethanamine is a versatile organic compound featuring an ethoxy-substituted phenoxyethylamine structure. Its key advantages include its utility as an intermediate in pharmaceutical and agrochemical synthesis, where its amine and ether functionalities enable selective reactivity. The compound's balanced lipophilicity and electron-donating properties make it suitable for applications requiring controlled molecular interactions, such as ligand design or polymer modification. Its stability under standard conditions ensures reliable handling and storage. The ethoxy group enhances solubility in organic solvents, facilitating its use in diverse reaction conditions. This compound is particularly valued in research settings for its potential in developing bioactive molecules and specialty materials.
2-(2-Ethoxyphenoxy)ethanamine structure
2-(2-Ethoxyphenoxy)ethanamine structure
Product Name:2-(2-Ethoxyphenoxy)ethanamine
CAS No:6781-17-5
MF:C10H15NO2
MW:181.231602907181
MDL:MFCD06657756
CID:85755
PubChem ID:5303042
Update Time:2025-05-28

2-(2-Ethoxyphenoxy)ethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Ethoxyphenoxy)ethanamine
    • 2-(2-ETHOXYPHENOXY) ETHAMINE
    • 0170360
    • 2-(2-ethoxy phenoxy) ethylamine
    • 2-(2-ethoxyphenoxy)-1-ethanamine
    • 2-(2-ethoxyphenoxy)-ethylamine
    • 2-(2-ethoxy-phenoxy)-ethylamine
    • 2-(o-ethoxyphenoxy)ethylamine
    • A3997
    • AC1NS3LU
    • CTK5C6704
    • ST4126009
    • SureCN3347860
    • β-Amino-2-ethoxyphenetole
    • 2-(2-ethoxyphenoxy)ethylamine
    • Ethanamine, 2-(2-ethoxyphenoxy)-
    • AK140441
    • beta-Amino-2-ethoxyphenetole
    • A3997/0170360
    • OOKCBENPEIHOJG-UHFFFAOYSA-N
    • Ethanamine,2-(2-ethoxyphenoxy)-
    • 1-(2-aminoethoxy)-2-ethoxybenzene
    • STK664800
    • DS-
    • MDL: MFCD06657756
    • Inchi: 1S/C10H15NO2/c1-2-12-9-5-3-4-6-10(9)13-8-7-11/h3-6H,2,7-8,11H2,1H3
    • InChI Key: OOKCBENPEIHOJG-UHFFFAOYSA-N
    • SMILES: O(CCN)C1C=CC=CC=1OCC

Computed Properties

  • Exact Mass: 181.11000
  • Monoisotopic Mass: 181.110279
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 44.5

Experimental Properties

  • Density: 1.040±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 277.9°C at 760 mmHg
  • Flash Point: 132.2°C
  • Refractive Index: 1.513
  • Solubility: Slightly soluble (12 g/l) (25 º C),
  • PSA: 44.48000
  • LogP: 2.12310

2-(2-Ethoxyphenoxy)ethanamine Customs Data

  • HS CODE:2922299090
  • Customs Data:

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(2-Ethoxyphenoxy)ethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Apollo Scientific
OR61209-250mg
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£120.00 2025-02-20
Apollo Scientific
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